Cas no 2229651-76-5 (4-(4-benzylmorpholin-2-yl)but-3-en-2-amine)

• Product Name: 4-(4-benzylmorpholin-2-yl)but-3-en-2-amine
• CAS No: 2229651-76-5
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 6292929
• PubChem ID: 165966274
• Update Time: 2025-05-21

4-(4-benzylmorpholin-2-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-benzylmorpholin-2-yl)but-3-en-2-amine
• EN300-1862925
• 2229651-76-5

• Inchi： 1S/C15H22N2O/c1-13(16)7-8-15-12-17(9-10-18-15)11-14-5-3-2-4-6-14/h2-8,13,15H,9-12,16H2,1H3/b8-7+
• InChI Key： OLNCOSAJVLOCPO-BQYQJAHWSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1/C=C/C(C)N

Computed Properties

• Exact Mass: 246.173213330g/mol
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

Additional information on 4-(4-benzylmorpholin-2-yl)but-3-en-2-amine

Comprehensive Overview of 4-(4-benzylmorpholin-2-yl)but-3-en-2-amine (CAS No. 2229651-76-5)

The compound 4-(4-benzylmorpholin-2-yl)but-3-en-2-amine (CAS No. 2229651-76-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its benzylmorpholine core combined with an enamine functionality makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the morpholine moiety's prevalence in neuromodulators.

In recent years, the demand for novel amine derivatives like 4-(4-benzylmorpholin-2-yl)but-3-en-2-amine has surged due to their role in optimizing pharmacokinetic properties. The compound's alkene-amine structure allows for further functionalization, making it a valuable building block in fragment-based drug design. This aligns with the growing trend of AI-driven molecular optimization, where researchers leverage computational tools to predict the bioactivity of such scaffolds.

From a synthetic perspective, CAS No. 2229651-76-5 exemplifies the convergence of heterocyclic chemistry and unsaturated amine synthesis. Its morpholine ring contributes to enhanced solubility, a critical factor in oral bioavailability—a hot topic in pharmaceutical forums. Discussions around drug-likeness and Lipinski's Rule of Five often highlight such hybrid structures as ideal candidates for lead compound refinement.

Beyond pharmaceuticals, 4-(4-benzylmorpholin-2-yl)but-3-en-2-amine has potential applications in material science, particularly in designing smart polymers with stimuli-responsive properties. The conjugated double bond in its structure could facilitate polymerization or serve as a ligand in catalytic systems. This dual utility resonates with the industry's push toward multifunctional chemicals to reduce synthetic steps.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), which are frequently searched topics among chemistry professionals. The benzyl-protected morpholine segment also raises interest in protective group strategies, a perennial focus area in organic synthesis tutorials.

Environmental and safety profiles of CAS No. 2229651-76-5 are increasingly scrutinized under green chemistry principles. Researchers explore atom-economical routes to synthesize such amines, addressing the demand for sustainable pharmaceutical manufacturing—a key concern in ESG (Environmental, Social, and Governance) metrics for chemical enterprises.

In conclusion, 4-(4-benzylmorpholin-2-yl)but-3-en-2-amine represents a compelling case study in modern chemical innovation. Its intersection with CNS therapeutics, computational chemistry, and green synthesis positions it as a molecule of multidisciplinary relevance, answering pressing questions in both academic and industrial research landscapes.